Ethyl 2-(benzofuran-2-carboxamido)thiazole-4-carboxylate

• IUPAC Name: ethyl 2-(1-benzofuran-2-carbonylamino)-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C15H12N2O4S/c1-2-20-14(19)10-8-22-15(16-10)17-13(18)12-7-9-5-3-4-6-11(9)21-12/h3-8H,2H2,1H3,(H,16,17,18)
• InChI Key: KPYBHLHUHFTBGR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)NC(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C15H12N2O4S
• DSSTOX Substance ID: DTXSID101330243
• Molecular Weight: 316.3 g/mol
• Solubility: 0.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 325746-49-4

Description

Ethyl 2-(benzofuran-2-carboxamido)thiazole-4-carboxylate is a chemical compound. It is a derivative of benzofuran, a class of organic compounds that are widely used in medicinal chemistry due to their diverse therapeutic roles.

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For example, a series of 2-amino-thiazole-4-carboxamides were synthesized based on the structure of cemadotin. The synthesis was confirmed by spectroanalytical techniques.

Scientific Research Applications

Anticancer Properties

• Benzofuran derivatives have demonstrated promising anticancer potential. Researchers have evaluated the cytotoxic activity of compounds similar to Ethyl 2-(benzofuran-2-carboxamido)thiazole-4-carboxylate against various cancer cell lines. .

Antiviral Applications

• Certain benzofuran compounds, including Ethyl 2-(benzofuran-2-carboxamido)thiazole-4-carboxylate, have shown antiviral activity. .

Future Directions

Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications. Therefore, there is considerable attention focused on the discovery of new drugs in the fields of drug invention and development. This suggests that Ethyl 2-(benzofuran-2-carboxamido)thiazole-4-carboxylate and its derivatives could be potential candidates for future drug development.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to interact with a variety of biological targets, such as antimicrobial, antifungal, anti-hiv, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic agents .

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the C-5 atom to undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution , which could be key in its interaction with biological targets.

Biochemical Pathways

Thiazole derivatives have been found to be involved in a variety of cellular processes such as wnt signaling, dna damage response, cell cycle progression, apoptosis, and chromosome segregation .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been found to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .